Cas no 2411292-50-5 (4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate)

• Product Name: 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate
• CAS No: 2411292-50-5
• MF: C₁₀H₁₂FNO₅S
• MW: 277.26938533783
• CID: 5358205
• Update Time: 2025-11-01

4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3919194150
• 4-{[(2-hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate
• 1-Fluorosulfonyloxy-4-[2-(2-hydroxyethylamino)-2-oxoethyl]benzene
• 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate

• Inchi： 1S/C10H12FNO5S/c11-18(15,16)17-9-3-1-8(2-4-9)7-10(14)12-5-6-13/h1-4,13H,5-7H2,(H,12,14)
• InChI Key： VBGRWUGBMBZWPQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CC(NCCO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate

Introduction to Compound with CAS No. 2411292-50-5 and Product Name: 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate

The compound with the CAS number 2411292-50-5 and the product name 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure incorporates a sulfurofluoridate moiety, which is known for its ability to enhance the bioavailability and metabolic stability of drug molecules. This feature makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of carbamoyl-substituted compounds due to their versatile biological activities. The presence of the (2-hydroxyethyl)carbamoyl group in the compound not only contributes to its solubility but also enhances its interactions with biological targets. This dual functionality has been exploited in various drug design strategies, leading to the discovery of several potent pharmacological agents. The 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate molecule is no exception, showcasing a synergistic effect between the carbamoyl and sulfurofluoridate groups that could lead to improved therapeutic outcomes.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that carbamoyl-substituted compounds can modulate neurotransmitter activity by interacting with specific receptor sites in the brain. The sulfurofluoridate moiety further enhances this interaction by improving the compound's ability to cross the blood-brain barrier. This combination of properties makes 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate a compelling candidate for further research in neuropharmacology.

Another area where this compound shows promise is in anti-inflammatory therapy. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways has become a major focus in drug development. The structural features of 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate suggest that it may interact with inflammatory mediators, thereby reducing inflammation without causing significant side effects. Preliminary studies have indicated that derivatives of this compound exhibit potent anti-inflammatory activity, making it a valuable asset in the fight against inflammatory diseases.

The synthesis of 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the sulfurofluoridate group is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound with high efficiency. The use of novel catalysts and reaction conditions has significantly improved the scalability of the synthesis, opening up possibilities for large-scale production and commercialization.

In conclusion, the compound with CAS number 2411292-50-5 and product name 4-{[(2-Hydroxyethyl)carbamoyl]methyl}phenyl sulfurofluoridate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological disorders and inflammation make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.